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Compound of Interest

Compound Name: (11Z)-3-oxohexadecenoyl-CoA

Cat. No.: B15599574 Get Quote

(11Z)-3-oxohexadecenoyl-CoA is an unsaturated fatty acyl-CoA intended for research use

only.[1] Due to the absence of a specific Safety Data Sheet (SDS) for this compound, a

precautionary approach is imperative. The following guidance is based on general laboratory

safety principles for handling chemicals of unknown toxicity and information for structurally

related compounds.

Hazard Identification and Risk Assessment
A comprehensive, substance-specific hazard profile for (11Z)-3-oxohexadecenoyl-CoA is not

publicly available. However, as a general class, acyl-CoA molecules are integral to cellular

metabolism, including fatty acid synthesis and degradation. For any new or uncharacterized

compound, it is prudent to assume potential hazards, including but not limited to:

Oral Toxicity: Harmful if swallowed.

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

A thorough risk assessment should be conducted by qualified personnel before any handling of

this compound.
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Consistent with guidelines for handling laboratory chemicals, appropriate PPE must be worn at

all times.[2] The following table summarizes the recommended PPE for handling (11Z)-3-
oxohexadecenoyl-CoA.

PPE Category Recommended Equipment Rationale

Eye and Face
Safety glasses with side

shields or a face shield.[3][4]

Protects against splashes and

airborne particles.

Hand
Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][4]

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after

handling the compound.[4]

Body
A laboratory coat or a

disposable gown.[2]

Protects clothing and skin from

contamination.

Respiratory

Use in a well-ventilated area. A

fit-tested N95 respirator or

higher may be necessary if

generating aerosols or dust.[2]

Minimizes inhalation exposure.

Work in a chemical fume hood

is recommended, especially

when handling the solid form

or preparing solutions.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling (11Z)-3-oxohexadecenoyl-CoA in

a laboratory setting.

3.1. Preparation and Precautionary Measures

Consult Safety Resources: Before starting, consult your institution's Environmental Health

and Safety (EHS) department for specific handling and disposal guidelines.

Designate a Work Area: All handling of the compound should occur in a designated area,

preferably within a certified chemical fume hood.

Assemble Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,

and waste containers, are readily accessible.
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Review Emergency Procedures: Be familiar with the location and operation of emergency

equipment such as safety showers, eyewash stations, and fire extinguishers.

3.2. Handling the Compound

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid generating dust.

Solution Preparation: When preparing solutions, add the solvent to the compound slowly to

prevent splashing.

Avoid Inhalation and Contact: Handle the compound carefully to avoid direct contact with

skin, eyes, and clothing, and to prevent inhalation of any dust or aerosols.[4]

3.3. Post-Handling Procedures

Decontamination: Clean the work area and any equipment used with an appropriate solvent

and decontaminating solution.

Glove Removal: Remove gloves using the proper technique to avoid contaminating your

hands.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[4]

Disposal Plan
All waste materials contaminated with (11Z)-3-oxohexadecenoyl-CoA should be treated as

hazardous chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be

placed in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing the compound should be collected in a clearly

labeled, sealed hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://angenechemical.com/sds/163041-94-9.pdf
http://angenechemical.com/sds/163041-94-9.pdf
http://angenechemical.com/sds/163041-94-9.pdf
https://www.benchchem.com/product/b15599574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Vendor: All chemical waste must be disposed of through a licensed hazardous

waste disposal company, following all local, state, and federal regulations. Do not dispose of

this chemical down the drain or in the regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical flow for safely handling (11Z)-3-oxohexadecenoyl-
CoA.
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Safe Handling Workflow for (11Z)-3-oxohexadecenoyl-CoA

1. Preparation

2. Handling

3. Cleanup & Disposal

Conduct Risk Assessment

Consult EHS Guidelines

Prepare Workspace & Fume Hood

Don Appropriate PPE

Weigh Solid in Ventilated Area

Prepare Solution in Fume Hood

Perform Experiment

Decontaminate Work Area & Equipment

Segregate Hazardous Waste

Properly Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of (11Z)-3-oxohexadecenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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